Cas no 1025898-12-7 (7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one)

• Product Name: 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one
• CAS No: 1025898-12-7
• MF: C₉H₉FN₂O
• MW: 180.178965330124
• CID: 4568512
• PubChem ID: 10773701
• Update Time: 2025-10-18

7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-6-fluoro-3,4-dihydroisoquinolin-1(2H)-one
• 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one

• Inchi： 1S/C9H9FN2O/c10-7-3-5-1-2-12-9(13)6(5)4-8(7)11/h3-4H,1-2,11H2,(H,12,13)
• InChI Key： DIZIXEGXKKMGHF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(F)C(N)=C2)CCN1

Computed Properties

• Exact Mass: 180.069891g/mol
• Monoisotopic Mass: 180.069891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 180.18g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one

Recent Advances in the Study of 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one (CAS: 1025898-12-7)

7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one (CAS: 1025898-12-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and central nervous system (CNS) drug development. Recent studies have focused on its potential as a lead compound for the treatment of neurodegenerative diseases and certain types of cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one derivatives to enhance their blood-brain barrier (BBB) permeability. The research team employed computational modeling and in vitro assays to demonstrate that fluorination at the 6-position significantly improves metabolic stability while maintaining target affinity. These findings suggest that this compound could serve as a valuable template for developing CNS-targeted therapeutics.

In the area of oncology research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one exhibits selective inhibition against certain tyrosine kinases involved in tumor angiogenesis. The study utilized X-ray crystallography to elucidate the binding mode of this compound within the ATP-binding pocket of VEGFR-2, providing crucial insights for structure-based drug design.

Pharmacokinetic studies conducted in 2023 have revealed favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one. The compound shows good oral bioavailability (approximately 65% in rodent models) and a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further preclinical development.

Recent synthetic chemistry advancements have also been made in the production of 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one. A 2024 patent application describes an improved synthetic route that increases overall yield from 42% to 78% while reducing the number of purification steps. This development could significantly lower production costs for future clinical-scale manufacturing.

Ongoing research is exploring the potential of 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one in combination therapies. Preliminary data presented at the 2024 American Chemical Society meeting suggests synergistic effects when this compound is paired with certain immunomodulatory agents in cancer treatment protocols. However, these findings require further validation in additional model systems.

As research progresses, safety profiling remains a critical area of investigation for 7-amino-6-fluoro-3,4-dihydro-2H-isoquinolin-1-one. Recent toxicology studies in non-human primates have identified a favorable therapeutic window, with no observed adverse effects at doses up to 100 mg/kg. These results support the continued development of this compound toward IND-enabling studies.